Cas no 1806293-50-4 (1,3-Dibromo-2-difluoromethoxy-5-iodobenzene)

• Product Name: 1,3-Dibromo-2-difluoromethoxy-5-iodobenzene
• CAS No: 1806293-50-4
• MF: C₇H₃Br₂F₂IO
• MW: 427.807399988174
• CID: 4973533
• Update Time: 2025-05-19

1,3-Dibromo-2-difluoromethoxy-5-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Dibromo-2-difluoromethoxy-5-iodobenzene

• Inchi： 1S/C7H3Br2F2IO/c8-4-1-3(12)2-5(9)6(4)13-7(10)11/h1-2,7H
• InChI Key： YHXOSQPBRHPLJJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C=1)Br)OC(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 161
• XLogP3: 4.9
• Topological Polar Surface Area: 9.2

Additional information on 1,3-Dibromo-2-difluoromethoxy-5-iodobenzene

1,3-Dibromo-2-difluoromethoxy-5-iodobenzene (CAS No. 1806293-50-4): A Comprehensive Overview

1,3-Dibromo-2-difluoromethoxy-5-iodobenzene (commonly referred to by its CAS number 1806293-50-4) is a highly specialized aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique substitution pattern, featuring bromine atoms at the 1 and 3 positions, a difluoromethoxy group at the 2 position, and an iodine atom at the 5 position of the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and industrial applications.

The synthesis of 1,3-Dibromo-2-difluoromethoxy-5-iodobenzene involves a series of precise chemical reactions, including nucleophilic substitution and electrophilic aromatic substitution. Recent advancements in synthetic methodologies have enabled the production of this compound with high purity and yield. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of its synthesis, making it more accessible for large-scale production.

One of the most notable applications of 1,3-Dibromo-2-difluoromethoxy-5-iodobenzene is in the field of organic electronics. Its electronic properties, particularly its ability to act as an electron-deficient aromatic system, make it an ideal candidate for use in organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve the charge transport properties of the resulting materials, leading to more efficient electronic devices.

In addition to its electronic applications, 1,3-Dibromo-2-difluoromethoxy-5-iodobenzene has also found utility in medicinal chemistry. Its ability to act as a scaffold for drug design has been explored in several recent research studies. The compound's unique substitution pattern allows for the attachment of various bioactive groups, enabling the creation of potential drug candidates with specific therapeutic effects. For instance, derivatives of this compound have shown promise in anti-cancer drug development due to their ability to inhibit certain oncogenic pathways.

The chemical stability and reactivity of 1,3-Dibromo-2-difluoromethoxy-5-i odbenzene have been extensively studied in recent years. Researchers have found that the compound exhibits high thermal stability under standard conditions, making it suitable for use in high-temperature applications. Furthermore, its reactivity towards various nucleophiles and electrophiles has been optimized through computational chemistry techniques, providing insights into its potential for use in advanced chemical transformations.

From an environmental perspective, the ecological impact of 1,3-Dibromo -2-difluoromethoxy -5 -iodobenzene has been a topic of interest in recent studies. While the compound itself is not classified as hazardous under standard conditions, its degradation products and potential toxicity to aquatic life are areas requiring further investigation. Ongoing research aims to develop eco-friendly synthesis methods and recycling strategies to minimize its environmental footprint.

In conclusion, 1 , 3 - D ibromo - 2 - difl u orome thoxy - 5 - i odo benzene (CAS No . 1806293 - 50 -4 ) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines . Its unique chemical properties , combined with recent advancements in synthesis and application techniques , continue to position it as a key player in modern materials science and chemistry . As research into this compound progresses , it is anticipated that new discoveries will further expand its utility in both academic and industrial settings .